3,4-diethoxy-N-(8-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzamide

• IUPAC Name: 3,4-diethoxy-N-(3-methyl-6-oxo-5H-benzo[b][1,4]benzoxazepin-8-yl)benzamide
• InChI: InChI=1S/C25H24N2O5/c1-4-30-22-10-7-16(13-23(22)31-5-2)24(28)26-17-8-11-20-18(14-17)25(29)27-19-12-15(3)6-9-21(19)32-20/h6-14H,4-5H2,1-3H3,(H,26,28)(H,27,29)
• InChI Key: WOYAVQIMAHZUTE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)NC2=CC3=C(C=C2)OC4=C(C=C(C=C4)C)NC3=O)OCC
• Molecular Formula: C25H24N2O5
• Molecular Weight: 432.5 g/mol
• CAS No.: 922109-39-5

Description

3,4-diethoxy-N-(8-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzamide is a useful research compound. Its molecular formula is C25H24N2O5 and its molecular weight is 432.476. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

Synthetic Pathways and Chemical Transformations

The synthesis of complex organic molecules often involves multi-step chemical transformations that can lead to the development of novel compounds with unique properties. For example, the synthesis of "4,5,8-trimethoxy-9,10-dioxo-9,10-dihydroanthracene-2-carboxylic acid," an analogue of the osteoarthritis drug rhein, showcases a sophisticated synthesis route involving lithiation, cyclization, and oxidation steps (Owton, Brunavs, Miles, Dobson, & Steggles, 1995). These synthesis strategies can be instrumental in the development of new therapeutic agents or chemical tools for biological research.

Chemical Modifications and Biological Activities

The structural modification of organic compounds can significantly impact their biological activities. For instance, the synthesis of novel benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone as anti-inflammatory and analgesic agents shows how chemical modifications can enhance biological activities (Abu‐Hashem, Al-Hussain, & Zaki, 2020). These compounds exhibit significant COX-2 selectivity, analgesic, and anti-inflammatory activities, demonstrating the potential of chemical modifications in drug discovery.

Potential Therapeutic Applications

Antimicrobial and Antiviral Activities

The development of compounds with antimicrobial and antiviral activities is crucial in addressing various infectious diseases. Compounds such as "2-substituted derivatives of 3-cyano-4-imino-2-methylthio-8-methoxy-4H-pyrimido[2,1-b][1,3]benzothiazole" have been screened for antimicrobial activity, showcasing the potential of these molecules in developing new antimicrobial agents (Badne, Swamy, Bhosale, & Kuberkar, 2011).